Cas no 21829-28-7 (1,4-Dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridinedicarboxylic Acid Diethyl Ester)

• Product Name: 1,4-Dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridinedicarboxylic Acid Diethyl Ester
• CAS No: 21829-28-7
• MF: C₁₉H₂₂N₂O₆
• MW: 374.387785434723
• CID: 287815
• PubChem ID: 282663
• Update Time: 2025-05-19

1,4-Dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridinedicarboxylic Acid Diethyl Ester Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyridinedicarboxylicacid, 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-, 3,5-diethyl ester
• 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)pyridine-3,5-dicarboxylicacid diethyl ester
• 2,6-dimethyl-4-(3-nitro-phenyl)-1,4-dihydro-pyridine-3,5-dicarboxylic acid diethyl ester
• diethyl 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-pyridine-3,5-dicarboxylate
• Diethyl 4-(3-(hydroxy(oxido)amino)phenyl)-2,6-dimethyl-1,4-dihydro-3,5-pyridinedicarboxylate
• diethyl 4-(3-nitrophenyl)-2,6-dimethyl-1,4-dihydropyridine 3,5-dicarboxylate
• Diethyl 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
• NSC 136464
• 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-, 3,5-diethyl ester
• BDBM50018905
• SR-01000403063-1
• diethyl 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine 3,5-dicarboxylate
• diethyl 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydro-3,5-pyridinedicarboxylate
• DTXSID10176240
• diethyl 2, 6-dimethyl-4-(3-nitrophenyl)-1, 4-dihydropyridine-3, 5-dicarboxylate
• Maybridge1_008978
• Diethyl 1,4-dihydro-2,6-dimethyl-4-(3-nitro phenyl)-3,5-pyridine dicarboxylate
• UNII-J8G2HHY7Q2
• Z56757687
• J8G2HHY7Q2
• Diethyl 2,6-Dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate; Nitrendipine Imp. C (EP); Nitrendipine Impurity C
• 3,5-diethyl 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
• NSC136464
• 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-, diethyl ester
• CHEMBL1099207
• Oprea1_283208
• diethyl-2,6-dimethyl-1,4 dihydro-4-(3-nitrophenyl)-3,5-pyridine dicarboxylate
• BDBM50227473
• METANIFEDIPINE
• ITAOFSSOVNYZCS-UHFFFAOYSA-N
• AKOS000538978
• Oprea1_797033
• CHEMBL289347
• SMR001797959
• 21829-28-7
• 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-4-(m-nitrophenyl)-, diethyl ester
• MLS002920366
• 1,4-Dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridinedicarboxylic acid diethyl ester
• EN300-18210663
• SCHEMBL2574894
• SR-01000403063
• Diethyl 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxvlate
• diethyl 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5 -dicarboxylate
• MixCom3_000025
• NSC-136464
• 1,4-Dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridinedicarboxylic Acid Diethyl Ester

• Inchi： 1S/C19H22N2O6/c1-5-26-18(22)15-11(3)20-12(4)16(19(23)27-6-2)17(15)13-8-7-9-14(10-13)21(24)25/h7-10,17,20H,5-6H2,1-4H3
• InChI Key： ITAOFSSOVNYZCS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C)NC(C)=C(C(=O)OCC)C1C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 374.14800
• Monoisotopic Mass: 374.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.226±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 178 ºC
• Boiling Point: 499.8±45.0 °C at 760 mmHg
• Flash Point: 256.1±28.7 °C
• Solubility: Insuluble (4.1E-3 g/L) (25 ºC),
• PSA: 110.45000
• LogP: 3.80780
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1,4-Dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridinedicarboxylic Acid Diethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on 1,4-Dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridinedicarboxylic Acid Diethyl Ester

Comprehensive Overview of 1,4-Dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridinedicarboxylic Acid Diethyl Ester (CAS No. 21829-28-7)

1,4-Dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridinedicarboxylic Acid Diethyl Ester, with the CAS number 21829-28-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the dihydropyridine class, known for its versatile applications in medicinal chemistry. The presence of the 3-nitrophenyl group and diethyl ester functionalities makes it a valuable intermediate in synthesizing bioactive molecules. Researchers often explore its potential in drug development, particularly for cardiovascular and neurological applications, due to its structural similarity to other dihydropyridine derivatives.

In recent years, the demand for CAS 21829-28-7 has increased, driven by its role in developing novel therapeutic agents. The compound's unique structure allows for modifications that enhance its bioavailability and target specificity. For instance, the diethyl ester moiety improves solubility, making it a preferred choice for formulation studies. Additionally, the 3-nitrophenyl group contributes to its electron-withdrawing properties, which are crucial for interactions with biological targets. These characteristics align with current trends in personalized medicine and targeted drug delivery systems, topics frequently searched by professionals in the field.

The synthesis of 1,4-Dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridinedicarboxylic Acid Diethyl Ester typically involves a multi-step process, including the Hantzsch reaction, a well-known method for constructing dihydropyridine cores. This reaction is highly efficient and scalable, making it suitable for industrial production. The compound's purity and stability are critical factors, as they directly impact its efficacy in downstream applications. Analytical techniques such as HPLC and NMR are commonly employed to ensure quality control, addressing the growing emphasis on regulatory compliance in pharmaceutical manufacturing.

From an environmental perspective, the production and use of CAS 21829-28-7 are subject to stringent guidelines to minimize ecological impact. Sustainable synthesis methods, including green chemistry principles, are increasingly adopted to reduce waste and energy consumption. This aligns with the broader industry shift toward eco-friendly practices, a topic of high interest among researchers and policymakers. The compound's biodegradability and toxicity profile are also under scrutiny, reflecting the global focus on safer chemical alternatives.

In the context of AI-driven drug discovery, 1,4-Dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridinedicarboxylic Acid Diethyl Ester has emerged as a candidate for virtual screening and molecular docking studies. Its structural features make it a promising scaffold for designing new inhibitors or modulators of biological pathways. This application resonates with the increasing use of computational tools in pharmaceutical research, a trend frequently explored in scientific literature and online forums.

Furthermore, the compound's potential in neuroprotective therapies has sparked interest, particularly in addressing neurodegenerative diseases. Its ability to cross the blood-brain barrier, combined with its modulatory effects on ion channels, positions it as a candidate for further investigation. This aligns with the rising prevalence of neurological disorders and the search for innovative treatments, topics that dominate healthcare discussions.

In summary, 1,4-Dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridinedicarboxylic Acid Diethyl Ester (CAS 21829-28-7) is a multifaceted compound with broad applications in drug development and chemical research. Its unique properties, coupled with evolving industry trends, ensure its continued relevance in scientific and commercial spheres. As research advances, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in modern medicine and chemistry.